![molecular formula C12H13F2NO2 B1382587 Ethyl 3-((2,4-difluorophenyl)amino)but-2-enoate CAS No. 219140-13-3](/img/structure/B1382587.png)
Ethyl 3-((2,4-difluorophenyl)amino)but-2-enoate
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Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, ethyl (2E)-3-amino-2-({[(4-benzoyl-1,5-diphenyl-1H-pyrazol-3-yl)carbonyl]amino}carbonothioyl)but-2-enoate was synthesized by the reaction of 4-benzoyl-1,5-diphenyl-1H-pyrazole-3-carbonyl chloride, ammonium thiocyanate, and ethyl 3-aminobut-2-enoate .Molecular Structure Analysis
The molecular structure of Ethyl 3-((2,4-difluorophenyl)amino)but-2-enoate can be analyzed using computational analysis (density functional theory, DFT, methods) at the B3LYP/6-311++G (d,p) level and spectroscopic techniques .Physical And Chemical Properties Analysis
The physical and chemical properties of Ethyl 3-((2,4-difluorophenyl)amino)but-2-enoate can be found in databases like PubChem . The molecular weight is 223.24 g/mol .Scientific Research Applications
Synthesis of Condensed Pyrimidines
The compound can be used in the synthesis of condensed pyrimidines, which are key structural fragments of antiviral agents . The Dimroth rearrangement, a process involving the relocation of heteroatoms in heterocyclic systems, plays a crucial role in this synthesis .
Structural Analogs of Antiviral Compounds
The compound can be used to create structural analogs of antiviral compounds . This is particularly relevant in the development of new drugs for treating viral diseases.
Synthesis of Schiff Bases
The compound can be used in the synthesis of Schiff bases . Schiff bases have diverse therapeutic roles as antibacterial, antifungal, anti-HIV, antioxidant, antitumor, anthelmintic, anti-inflammatory & analgesic agents .
4. Antimicrobial Evaluation Against Multidrug Resistant Strains The compound can be used in antimicrobial evaluation against multidrug resistant strains . This is particularly important in the context of increasing antibiotic resistance.
Molecular Docking
The compound can be used in molecular docking studies . This is a key technique in the field of computational drug design, where it is used to predict the orientation of one molecule to a second when bound to each other to form a stable complex .
Crystal Structure Analysis
The compound can be used in crystal structure analysis . This is a key technique in the field of materials science and solid-state chemistry, where it is used to determine the arrangement of atoms in crystalline solids .
properties
IUPAC Name |
ethyl (E)-3-(2,4-difluoroanilino)but-2-enoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13F2NO2/c1-3-17-12(16)6-8(2)15-11-5-4-9(13)7-10(11)14/h4-7,15H,3H2,1-2H3/b8-6+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RIFYRMVOZLWOSC-SOFGYWHQSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C=C(C)NC1=C(C=C(C=C1)F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)/C=C(\C)/NC1=C(C=C(C=C1)F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13F2NO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.23 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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